Cas no 1496566-07-4 (2-(quinolin-2-yl)aminopropanoic acid)

• Product Name: 2-(quinolin-2-yl)aminopropanoic acid
• CAS No: 1496566-07-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6606744
• PubChem ID: 17950500
• Update Time: 2025-05-21

2-(quinolin-2-yl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-2-yl)aminopropanoic acid
• L-Alanine, N-2-quinolinyl-
• EN300-193623
• 1496566-07-4
• 2-[(quinolin-2-yl)amino]propanoic acid
• SCHEMBL287166

• Inchi： 1S/C12H12N2O2/c1-8(12(15)16)13-11-7-6-9-4-2-3-5-10(9)14-11/h2-8H,1H3,(H,13,14)(H,15,16)/t8-/m0/s1
• InChI Key： HOBACDWMUXDSHY-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](C)NC1C=CC2C(N=1)=CC=CC=2

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 455.6±25.0 °C(Predicted)
• pka: 3.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2-(quinolin-2-yl)aminopropanoic acid

Comprehensive Analysis of 2-(quinolin-2-yl)aminopropanoic acid (CAS No. 1496566-07-4): Properties, Applications, and Research Insights

2-(quinolin-2-yl)aminopropanoic acid (CAS No. 1496566-07-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This quinoline derivative combines a propanoic acid backbone with a quinolin-2-ylamine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the prevalence of quinoline scaffolds in FDA-approved drugs.

In recent years, the scientific community has focused on heterocyclic compounds like 2-(quinolin-2-yl)aminopropanoic acid due to their remarkable pharmacological properties. The compound's molecular structure (C₁₂H₁₂N₂O₂) features both hydrogen bond donors and acceptors, which is crucial for molecular recognition in biological systems. This characteristic aligns with current trends in targeted drug design, where researchers prioritize compounds with optimized binding affinity and metabolic stability.

The synthesis of CAS No. 1496566-07-4 typically involves nucleophilic substitution reactions between 2-aminoquinoline and halogenated propanoic acid derivatives. Advanced purification techniques such as preparative HPLC or recrystallization ensure high purity (>98%), which is critical for research applications. Analytical characterization via NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and elemental analysis confirms the compound's identity and quality.

From a drug discovery perspective, this compound serves as a valuable precursor for developing kinase inhibitors and anti-inflammatory agents. The quinoline core is known to interact with various biological targets, including DNA topoisomerases and G-protein-coupled receptors. Recent publications highlight its potential in cancer research, particularly in combination with immunotherapy approaches that dominate current pharmaceutical trends.

Beyond pharmaceuticals, 2-(quinolin-2-yl)aminopropanoic acid finds applications in material science as a ligand for metal-organic frameworks (MOFs). Its chelating properties enable the construction of porous materials with potential uses in gas storage and catalysis. This dual applicability in life sciences and advanced materials makes it a compound of interdisciplinary interest.

Quality control for CAS 1496566-07-4 follows stringent protocols, including HPLC purity analysis, residual solvent testing, and heavy metal screening. Storage recommendations typically suggest desiccated conditions at -20°C to maintain stability, with special attention to avoiding prolonged light exposure due to the compound's photosensitivity.

The market for quinoline-based compounds continues to expand, driven by demand for specialty chemicals in research and development. Suppliers often provide custom synthesis services for 2-(quinolin-2-yl)aminopropanoic acid derivatives, catering to the growing need for tailored molecular structures in precision medicine initiatives.

Environmental and safety considerations for handling 1496566-07-4 emphasize standard laboratory precautions. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. Disposal should follow institutional guidelines for organic chemical waste.

Future research directions for this compound may explore its structure-activity relationships (SAR) in greater depth, particularly its potential as a fluorescence probe due to the quinoline moiety's intrinsic photophysical properties. The compound's chiral center also presents opportunities for developing enantioselective catalysts or studying stereospecific biological interactions.

For researchers sourcing 2-(quinolin-2-yl)aminopropanoic acid, verification of certificates of analysis (CoA) and supplier reliability is essential. Many laboratories now prioritize green chemistry principles in their synthetic approaches, seeking solvent-free or catalytic methods to produce such intermediates more sustainably.